Cas no 2104835-72-3 (6-bromo-5-fluoro-1H-indazol-3-amine)

6-bromo-5-fluoro-1H-indazol-3-amine structure
2104835-72-3 structure
Product Name:6-bromo-5-fluoro-1H-indazol-3-amine
CAS No:2104835-72-3
MF:C7H5BrFN3
MW:230.037103414536
MDL:MFCD32061834
CID:5613203
PubChem ID:165756260
Update Time:2023-09-21

6-bromo-5-fluoro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2104835-72-3
    • 6-bromo-5-fluoro-1H-indazol-3-amine
    • EN300-33061532
    • 1H-Indazol-3-amine, 6-bromo-5-fluoro-
    • F92221
    • MDL: MFCD32061834
    • Inchi: 1S/C7H5BrFN3/c8-4-2-6-3(1-5(4)9)7(10)12-11-6/h1-2H,(H3,10,11,12)
    • InChI Key: WAGKRDJPTLZPOW-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2C(N)=NNC=2C=1)F

Computed Properties

  • Exact Mass: 228.96509g/mol
  • Monoisotopic Mass: 228.96509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.953±0.06 g/cm3(Predicted)
  • Boiling Point: 428.3±40.0 °C(Predicted)
  • pka: 12.58±0.40(Predicted)

6-bromo-5-fluoro-1H-indazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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6-bromo-5-fluoro-1H-indazol-3-amine
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Enamine
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Enamine
EN300-33061532-1.0g
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Enamine
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